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Compound of Interest

Compound Name:
N-(3,5-dichlorophenyl)-2-

iodobenzamide

Cat. No.: B11181213

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
This section establishes the definitive structural metadata for the compound.[1] Researchers

should use the InChI string and SMILES for database integration and conformational analysis.

[1]
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Property Value

Chemical Name 2-iodo-N-(3,5-dichlorophenyl)benzamide

Molecular Formula C₁₃H₈Cl₂INO

Molecular Weight 391.01 g/mol

CAS Registry Number Not widely listed; treat as novel/research grade

SMILES IC1=CC=CC=C1C(=O)NC2=CC(Cl)=CC(Cl)=C2

InChI String

InChI=1S/C13H8Cl2INO/c14-8-5-9(15)7-11(6-

8)17-13(18)10-3-1-2-4-12(10)16/h1-7H,

(H,17,18)

Physicochemical Properties (Predicted)
Parameter Value Significance

LogP (Octanol/Water) ~4.8 - 5.2

High lipophilicity; suggests

good membrane permeability

but poor aqueous solubility.[2]

[1]

Topological Polar Surface Area 29.1 Å²

Low TPSA indicates potential

for blood-brain barrier

penetration (if relevant) and

high oral bioavailability.[2][1]

H-Bond Donors 1 The amide nitrogen (N-H).[1]

H-Bond Acceptors 1
The carbonyl oxygen (C=O).[1]

[3][4]

Rotatable Bonds 2

C(aryl)-C(carbonyl) and

N(amide)-C(aryl) bonds allow

for conformational flexibility

(cis/trans isomerism).[2][1]
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The synthesis of 2-iodo-N-(3,5-dichlorophenyl)benzamide follows a standard nucleophilic acyl

substitution pathway.[2][1] This protocol ensures high regioselectivity and minimizes the

formation of di-acylated byproducts.[2][1]

Reaction Mechanism
The reaction involves the attack of the nucleophilic amine (3,5-dichloroaniline) on the

electrophilic carbonyl carbon of 2-iodobenzoyl chloride.[2] The base (Pyridine or Triethylamine)

acts as a proton scavenger to neutralize the HCl byproduct, driving the equilibrium forward.

Step-by-Step Protocol
Reagents:

Precursor A: 2-Iodobenzoyl chloride (1.0 eq) [Prepared from 2-iodobenzoic acid + SOCl₂ if

not purchased].[2][1]

Precursor B: 3,5-Dichloroaniline (1.0 eq).[2][1][5]

Solvent: Anhydrous Dichloromethane (DCM) or Toluene.[1][5]

Base: Pyridine (1.2 eq) or Triethylamine (TEA).[1]

Procedure:

Preparation: Flame-dry a 100 mL round-bottom flask and purge with Nitrogen (N₂) to ensure

anhydrous conditions.

Dissolution: Dissolve 3,5-dichloroaniline (1.62 g, 10 mmol) in 20 mL of anhydrous DCM. Add

Pyridine (0.97 mL, 12 mmol).

Addition: Cool the solution to 0°C in an ice bath. Add 2-iodobenzoyl chloride (2.66 g, 10

mmol) dropwise (dissolved in 10 mL DCM) over 15 minutes.

Note: Slow addition prevents exotherms that could lead to side reactions.[1]

Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (RT) for

4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 4:1).[1]
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Work-up:

Wash the reaction mixture with 1M HCl (2 x 20 mL) to remove excess pyridine/aniline.[1]

Wash with Saturated NaHCO₃ (2 x 20 mL) to remove unreacted acid.[1]

Wash with Brine (1 x 20 mL).[1]

Dry the organic layer over Anhydrous Na₂SO₄.[1][5][6]

Purification: Concentrate the solvent under reduced pressure. Recrystallize the crude solid

from Ethanol or purify via silica gel column chromatography (Eluent: Hexane/EtOAc

gradient).

Synthesis Workflow Diagram

Start:
Anhydrous Conditions

Mix:
3,5-Dichloroaniline
+ Pyridine in DCM

Add:
2-Iodobenzoyl Chloride

(0°C, Dropwise)

Cool to 0°C Reaction:
Stir at RT (4-6h)

Warm to RT Work-up:
Wash w/ HCl, NaHCO3, Brine

TLC Complete Purification:
Recrystallization (EtOH)

Crude Solid

Click to download full resolution via product page

Caption: Optimized synthetic workflow for the preparation of 2-iodo-N-(3,5-

dichlorophenyl)benzamide via acyl chloride coupling.

Biological Applications & Mechanism of Action[15]
This compound belongs to the N-phenylbenzamide class.[2][1] Its biological activity is primarily

governed by the steric bulk of the Iodine atom at the ortho position and the electron-

withdrawing Chlorine atoms on the aniline ring.[2][1]

Structure-Activity Relationship (SAR) Probe
The 2-iodo substituent forces the amide bond into a specific conformation (often trans) due to

steric hindrance.[2][1] This makes the molecule an excellent probe for:

Ryanodine Receptor (RyR) Modulation: Halogenated benzamides are structural analogs of

diamide insecticides (e.g., Chlorantraniliprole).[1] This compound can be used to map the
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binding pocket size of insect RyRs.[1]

Antimicrobial Activity: The lipophilic 3,5-dichlorophenyl moiety facilitates penetration of

bacterial cell walls, while the benzamide core disrupts enzymatic pathways (e.g., succinate

dehydrogenase inhibition in fungi).[2]

Biological Assay Protocol: Minimum Inhibitory
Concentration (MIC)
To evaluate the antimicrobial potency of this compound, use the broth microdilution method.[7]

Protocol:

Stock Solution: Dissolve the compound in 100% DMSO to a concentration of 10 mg/mL.

Media: Use Mueller-Hinton Broth (MHB) for bacteria or RPMI 1640 for fungi.[1]

Dilution: Prepare serial 2-fold dilutions in a 96-well plate (Range: 512 µg/mL to 0.5 µg/mL).

Ensure final DMSO concentration is <1%.[1]

Inoculum: Add 100 µL of bacterial suspension adjusted to

CFU/mL.

Incubation: Incubate at 37°C for 18–24 hours.

Readout: Determine MIC as the lowest concentration with no visible growth (turbidity).

Mechanism of Action Diagram
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Caption: Mechanistic pathway of benzamide interaction with biological targets, highlighting the

role of halogen substituents.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye), potentially toxic to aquatic life (due to

halogenation).[1]

Handling: Use standard PPE (Gloves, Goggles, Lab Coat).[1] Handle in a fume hood to

avoid inhalation of dust.[1]

Storage: Store at 2–8°C, protected from light (Iodine-carbon bonds can be photosensitive).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b11181213?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11181213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

